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Compound of Interest

Compound Name: ML148

Cat. No.: B162746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ML148's performance in inhibiting the 15-

hydroxyprostaglandin dehydrogenase (15-PGDH) enzyme against other known inhibitors. It

includes supporting experimental data, detailed methodologies for key validation experiments,

and visualizations of the relevant biological pathways and experimental workflows.

Introduction to 15-PGDH and its Inhibition
15-hydroxyprostaglandin dehydrogenase (15-PGDH) is the primary enzyme responsible for the

degradation of prostaglandins, which are crucial signaling molecules involved in a wide array of

physiological processes including inflammation, tissue repair, and cell growth.[1] By

catabolizing prostaglandins, particularly Prostaglandin E2 (PGE2), 15-PGDH acts as a negative

regulator of these pathways.[2] Consequently, inhibiting 15-PGDH can elevate local

prostaglandin concentrations, a strategy that has shown significant therapeutic promise in

promoting tissue regeneration and in cancer therapy.[1][3] ML148 is a potent and selective

small molecule inhibitor of 15-PGDH.[4]

Data Presentation: Comparative Inhibitor
Performance
The following table summarizes the quantitative data for ML148 and other notable 15-PGDH

inhibitors, providing a basis for comparison of their potency.
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Inhibitor IC50 / Ki Target Notes

ML148 IC50: 56 nM[4] 15-PGDH
Potent and selective

inhibitor.[4]

SW033291 Ki: 0.1 nM[3][4] 15-PGDH

A tight-binding, high-

affinity inhibitor that

has demonstrated in

vivo activity in mouse

models, increasing

PGE2 levels in

various tissues.[2][3]

15-PGDH-IN-1 IC50: 3 nM[4] 15-PGDH
A potent and orally

active inhibitor.[4]

MF-DH-300 IC50: 1.6 nM[4] 15-PGDH
Blocks the binding of

15-PGDH to PGE2.[4]

HW201877 IC50: 3.6 nM[4] 15-PGDH

A potent and orally

active inhibitor with

demonstrated efficacy

in animal models of

tissue injury.[4]

15-PGDH-IN-2 IC50: 0.274 nM[4] 15-PGDH

A potent inhibitor with

potential applications

in hair loss and wound

healing research.[4]

15-epi-PGE1 IC50: 170 µM[4] 15-PGDH

A non-competitive

inhibitor and a

stereoisomer of

PGE1.[4]

Signaling Pathway and Experimental Workflow
To understand the context of ML148's action, it is important to visualize the prostaglandin

signaling pathway and the experimental workflow for validating 15-PGDH inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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